Cas no 886498-27-7 (ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

Ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a specialized thiazole derivative featuring a trifluoromethyl group and an ester functionality. This compound is of interest in medicinal and agrochemical research due to its structural versatility, which allows for potential applications as a building block in the synthesis of biologically active molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino and ester substituents provide reactive sites for further derivatization. Its well-defined chemical properties make it suitable for use in heterocyclic chemistry, particularly in the development of novel thiazole-based compounds with tailored pharmacological or pesticidal activities.

ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure

886498-27-7 structure

Product Name:ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

CAS No:886498-27-7

MF:C₁₁H₁₅F₃N₂O₂S

MW:296.309211969376

MDL:MFCD06739376

CID:3059893

PubChem ID:19616506

Update Time:2025-05-28

ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2- sec -Butylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester
- ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- Ethyl 2-(sec-butylimino)-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
- EN300-230422
- 886498-27-7
- NCGC00301618-01
- ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- Ethyl 2-[(1-methylpropyl)amino]-4-(trifluoromethyl)-5-thiazolecarboxylate
- DTXSID301147929
- BBL040458
- ethyl 2-(butan-2-ylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- CS-0295661
- AB01299895-01
- Ethyl2-(Sec-butylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- Ethyl 2-(sec-butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- Ethyl 2-(Sec-butylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- MFCD06739376
- AKOS000313027
- STK350495
- 2-sec-Butylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester
- MDL： MFCD06739376
- Inchi： 1S/C11H15F3N2O2S/c1-4-6(3)15-10-16-8(11(12,13)14)7(19-10)9(17)18-5-2/h6H,4-5H2,1-3H3,(H,15,16)
- InChI Key： MNQKKVDRDKOAGO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(C(F)(F)F)N=C1NC(C)CC

Computed Properties

Exact Mass: 296.08063339Da
Monoisotopic Mass: 296.08063339Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 79.5Å²

ethyl 2-(butan-2-yl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM527767-1g	Ethyl 2-(Sec-butylamino)-4-(trifluoromethyl)thiazole-5-carboxylate	886498-27-7	95%	1g	$577	2023-01-04
Fluorochem	026981-250mg	2- sec -Butylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester	886498-27-7		250mg	￡144.00	2022-03-01
Fluorochem	026981-1g	2- sec -Butylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester	886498-27-7		1g	￡287.00	2022-03-01
Fluorochem	026981-5g	2- sec -Butylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester	886498-27-7		5g	￡782.00	2022-03-01
Enamine	EN300-230422-0.05g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-230422-0.1g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-230422-0.25g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-230422-0.5g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-230422-1.0g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-230422-2.5g	ethyl 2-[(butan-2-yl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	886498-27-7	95%	2.5g	$754.0	2024-06-20